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Abstract
Disperse Red 82 is a monoazo disperse dye utilized in the textile industry for dyeing polyester

fibers. Its performance and longevity are intrinsically linked to its thermal stability. This technical

guide provides a comprehensive overview of the thermal stability and degradation profile of

Disperse Red 82. While specific experimental data for this particular dye is not extensively

available in public literature, this document outlines the expected thermal behavior, degradation

pathways, and the analytical methodologies used for their characterization, based on the

known properties of analogous monoazo disperse dyes. This guide is intended to serve as a

foundational resource for researchers and professionals working with this and similar dyestuffs,

providing the necessary theoretical and practical framework for thermal analysis.

Introduction
Disperse dyes, including Disperse Red 82, are non-ionic colorants with low water solubility,

making them suitable for dyeing hydrophobic fibers like polyester. The dyeing process often

involves high temperatures, necessitating a high degree of thermal stability to prevent color

changes and degradation of the dye molecule. Understanding the thermal decomposition

characteristics of Disperse Red 82 is crucial for optimizing dyeing processes, ensuring the

quality and fastness of the final product, and assessing its environmental fate.
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Physicochemical Properties of Disperse Red 82
Property Value

Chemical Name
2-[N-(2-acetyloxyethyl)-4-[(2-cyano-4-

nitrophenyl)diazenyl]anilino]ethyl acetate

CAS Number 30124-94-8[1][2][3]

Molecular Formula C21H21N5O6[1]

Molecular Weight 439.42 g/mol [1]

Appearance Dark brown powder[2]

Solubility Insoluble in water[2]

Thermal Analysis Data
While specific quantitative data from Thermogravimetric Analysis (TGA) and Differential

Scanning Calorimetry (DSC) for Disperse Red 82 is not readily available in the reviewed

literature, the following tables represent the typical data structure obtained from such analyses

for monoazo disperse dyes.

Thermogravimetric Analysis (TGA) Data (Hypothetical)
TGA measures the change in mass of a sample as a function of temperature, providing

information on thermal stability and decomposition temperatures.

Parameter Value Conditions

Onset of Decomposition

(T_onset)
Value in °C

Heating rate: 10 °C/min, Inert

atmosphere (N₂)

Temperature of Max.

Decomposition Rate (T_max)
Value in °C

Heating rate: 10 °C/min, Inert

atmosphere (N₂)

Weight Loss at T_max Value in %
Heating rate: 10 °C/min, Inert

atmosphere (N₂)

Final Residue at 800 °C Value in %
Heating rate: 10 °C/min, Inert

atmosphere (N₂)
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Differential Scanning Calorimetry (DSC) Data
(Hypothetical)
DSC measures the heat flow into or out of a sample as a function of temperature, indicating

thermal transitions such as melting and decomposition.

Parameter Value Conditions

Melting Point (T_m) Value in °C
Heating rate: 10 °C/min, Inert

atmosphere (N₂)

Enthalpy of Fusion (ΔH_fus) Value in J/g
Heating rate: 10 °C/min, Inert

atmosphere (N₂)

Decomposition Exotherm Peak

(T_decomp)
Value in °C

Heating rate: 10 °C/min, Inert

atmosphere (N₂)

Enthalpy of Decomposition

(ΔH_decomp)
Value in J/g

Heating rate: 10 °C/min, Inert

atmosphere (N₂)

Experimental Protocols
Thermogravimetric Analysis (TGA)
Objective: To determine the thermal stability and decomposition profile of Disperse Red 82.

Methodology:

A sample of the dye (typically 5-10 mg) is placed in a ceramic or aluminum pan.

The pan is placed on a sensitive microbalance within a furnace.

The furnace is heated at a constant rate (e.g., 10, 15, or 20 °C/min) under a controlled

atmosphere (typically an inert gas like nitrogen to study thermal decomposition, or air to

study oxidative decomposition).[4]

The mass of the sample is continuously monitored as the temperature increases.
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The resulting data is plotted as mass loss versus temperature. The derivative of this curve

(DTG) can be used to identify the temperatures of the most rapid mass loss.[5]

Sample Preparation TGA Instrument Data Acquisition & Analysis

Disperse Red 82 Powder Weigh 5-10 mg Place in TGA pan Place pan in Furnace Set Temperature Program
(e.g., 25-800°C at 10°C/min)

Set Atmosphere
(e.g., Nitrogen flow) Start Analysis Record Mass vs. Temperature Plot TGA/DTG Curves Determine T_onset, T_max, % Weight Loss

Click to download full resolution via product page

Thermogravimetric Analysis (TGA) Experimental Workflow

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-
GC-MS)
Objective: To identify the volatile and semi-volatile degradation products of Disperse Red 82.

Methodology:

A small amount of the dye sample is placed in a pyrolysis sample cup.

The sample is rapidly heated to a specific high temperature (e.g., 600-800 °C) in an inert

atmosphere.[6]

The thermal decomposition products (pyrolyzates) are swept into the injection port of a gas

chromatograph (GC).

The pyrolyzates are separated based on their boiling points and interaction with the GC

column.

The separated compounds are then introduced into a mass spectrometer (MS) for

identification based on their mass-to-charge ratio and fragmentation patterns.[7][8]
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Pyrolysis Gas Chromatography (GC) Mass Spectrometry (MS)

Disperse Red 82 Sample Heat rapidly in Pyrolyzer Inject Pyrolyzates into GC Separate Compounds in GC Column Ionize Separated Compounds Detect and Identify by Mass

Click to download full resolution via product page

Pyrolysis-GC-MS Experimental Workflow

Thermal Degradation Pathway
The thermal degradation of azo dyes typically initiates with the cleavage of the azo bond (-

N=N-), which is the most thermally labile part of the molecule.[9][10] The presence of electron-

withdrawing groups, such as the nitro (-NO₂) and cyano (-CN) groups in Disperse Red 82, can

influence the bond dissociation energy and the subsequent degradation pathway.[10]

A plausible thermal degradation pathway for Disperse Red 82 is proposed below:

Initial Azo Bond Cleavage: The primary step is the homolytic cleavage of the azo bond,

leading to the formation of two radical species.

Radical Recombination and Fragmentation: These highly reactive radicals can undergo

various subsequent reactions, including hydrogen abstraction, recombination, and further

fragmentation of the aromatic rings and substituent groups.

Formation of Volatile Products: The fragmentation of the ester and cyanoethyl groups will

likely lead to the formation of smaller volatile molecules such as CO₂, CO, HCN, and various

hydrocarbons. The decomposition of the nitro group can produce nitrogen oxides (NOx).
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Disperse Red 82
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Proposed Thermal Degradation Pathway of Disperse Red 82

Conclusion
The thermal stability of Disperse Red 82 is a critical parameter for its successful application in

the textile industry. While specific quantitative data remains to be published, this guide provides

a framework for understanding its expected thermal behavior and degradation. The
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methodologies of TGA and Py-GC-MS are essential tools for the detailed characterization of its

thermal properties and the identification of its degradation products. The proposed degradation

pathway, initiated by the cleavage of the azo bond, offers a basis for further mechanistic

studies. A thorough understanding of these aspects will enable the optimization of dyeing

processes and contribute to the development of more stable and environmentally benign

dyestuffs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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